N-cycloheptyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: N-cycloheptyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C20H23N3OS/c1-14-18(19(24)21-16-11-7-2-3-8-12-16)25-20-22-17(13-23(14)20)15-9-5-4-6-10-15/h4-6,9-10,13,16H,2-3,7-8,11-12H2,1H3,(H,21,24)
• InChI Key: TVFVWXBSKIQSCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=CC=C3)C(=O)NC4CCCCCC4
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

“N-cycloheptyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide” is a compound that belongs to the group of azole heterocycles, specifically thiazoles. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention due to their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives, including “this compound”, involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system. This reaction is carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives were synthesized in good yields.

Molecular Structure Analysis

The molecular structure of thiazoles, including “this compound”, is characterized by a planar five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles, including “this compound”, are known to undergo various chemical reactions. For instance, the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

CMPT has a wide range of potential applications in scientific research. It has been studied as a potential anti-inflammatory agent, as well as an inhibitor of human immunodeficiency virus (HIV) replication. It has also been studied for its potential effects on cancer cells and its ability to inhibit the growth of certain bacteria. Additionally, CMPT has been studied as a potential treatment for Alzheimer’s disease and as a possible therapeutic agent for the treatment of Parkinson’s disease.

Mechanism of Action

Target of Action

N-cycloheptyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide is a derivative of imidazo[2,1-b]thiazole, a class of compounds known for their broad range of biological activities Related imidazo[2,1-b]thiazole derivatives have been tested for their anticancer activities against various types of cancer cells .

Mode of Action

It is known that imidazo[2,1-b]thiazole derivatives exhibit cytotoxic activity on cancer cells . This suggests that the compound may interact with its targets in a way that inhibits cell growth or induces cell death.

Biochemical Pathways

Related compounds have been shown to exhibit anticancer activities, suggesting that they may affect pathways related to cell growth and survival .

Result of Action

Related compounds have been shown to exhibit cytotoxic activity on cancer cells , suggesting that this compound may have similar effects.

Advantages and Limitations for Lab Experiments

The advantages of using CMPT in laboratory experiments include its low cost, its ease of synthesis, and its wide range of potential applications. Additionally, CMPT is relatively non-toxic, making it safe to use in laboratory experiments. The main limitation of using CMPT in laboratory experiments is that its exact mechanism of action is still being studied, so its effects can vary depending on the experimental conditions.

Future Directions

The potential future directions for research on CMPT include further study of its biochemical and physiological effects, its potential applications in drug development, and its potential therapeutic applications in the treatment of a variety of diseases. Additionally, further study of its mechanism of action could lead to the development of more effective treatments for a variety of diseases. Finally, further research on its potential applications in drug development could lead to the development of new and more effective drugs.

Synthesis Methods

The synthesis of CMPT is relatively simple and can be achieved through a variety of methods. The most common method involves the reaction of cycloheptyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxylic acid with anhydrous ammonia in the presence of a base such as sodium hydroxide. The reaction is carried out at room temperature and yields a white crystalline solid. This solid can then be purified by recrystallization or chromatography.

Biochemical Analysis

Biochemical Properties

N-cycloheptyl-3-methyl-6-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide plays a significant role in biochemical reactions, particularly in the context of cancer treatment. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with caspase-3, a crucial enzyme in the apoptosis pathway. The binding of this compound to caspase-3 leads to the activation of the enzyme, promoting apoptosis in cancer cells .

Cellular Effects

This compound exhibits significant effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in breast adenocarcinoma (MCF-7) cells, the compound induces mitochondrial membrane depolarization and multicaspase activation, ultimately leading to apoptosis .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to the active site of caspase-3, resulting in the activation of the enzyme and subsequent induction of apoptosis. Additionally, it affects gene expression by modulating the transcription of pro-apoptotic and anti-apoptotic genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound exhibits stability under standard laboratory conditions, but its degradation products can influence long-term cellular function. In in vitro studies, prolonged exposure to the compound results in sustained apoptosis and reduced cell viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively induces apoptosis without significant toxicity. At higher doses, it can cause adverse effects, including cytotoxicity and inflammation. Threshold effects are observed, where a specific dosage range maximizes therapeutic benefits while minimizing adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a role in its metabolism. The compound’s effects on metabolic flux and metabolite levels are significant, as it can alter the concentrations of key metabolites involved in cellular processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence its localization and accumulation, affecting its overall efficacy. The compound’s distribution is crucial for its therapeutic effects, as it needs to reach target cells and tissues to exert its action .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications. Its localization within mitochondria, for example, is critical for inducing mitochondrial membrane depolarization and promoting apoptosis .